Cas no 139220-84-1 (Benzenamine, 4-chloro-2-[(3,5-dinitro-2-pyridinyl)thio]-)

• Product Name: Benzenamine, 4-chloro-2-[(3,5-dinitro-2-pyridinyl)thio]-
• CAS No: 139220-84-1
• MF: C₁₁H₇ClN₄O₄S
• MW: 326.71567940712
• CID: 1264061
• Update Time: 2024-08-03

Benzenamine, 4-chloro-2-[(3,5-dinitro-2-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2-[(3,5-dinitro-2-pyridinyl)thio]-

• Inchi： 1S/C11H7ClN4O4S/c12-6-1-2-8(13)10(3-6)21-11-9(16(19)20)4-7(5-14-11)15(17)18/h1-5H,13H2
• InChI Key： RGBJNEUPZBLMPA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C=C1SC1=NC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 325.98781

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 491.8±45.0 °C(Predicted)
• PSA: 125.19
• pka: 1.38±0.10(Predicted)